Cas no 773128-82-8 (1H-Indole-3-carboxylicacid, 7-methyl-, ethyl ester)

• Product Name: 1H-Indole-3-carboxylicacid, 7-methyl-, ethyl ester
• CAS No: 773128-82-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD06205236
• CID: 552103
• PubChem ID: 45096871
• Update Time: 2025-04-19

1H-Indole-3-carboxylicacid, 7-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 7-methyl-, ethyl ester
• 1H-Indole-3-carboxylicacid,7-methyl-,ethylester(9CI)
• ethyl 7-methyl-1H-indole-3-carboxylate
• LogP
• A914443
• ethyl7-methyl-1H-indole-3-carboxylate
• 7-methyl-3-carbethoxyindole
• DTXSID20667533
• AKOS015843550
• 773128-82-8
• AC6793
• SY058858
• Ethyl 7-Methylindole-3-carboxylate
• MFCD06205236

• MDL： MFCD06205236
• Inchi： 1S/C12H13NO2/c1-3-15-12(14)10-7-13-11-8(2)5-4-6-9(10)11/h4-7,13H,3H2,1-2H3
• InChI Key： BIOFSBISOZTVAU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC2C(C)=CC=CC=21)=O

Computed Properties

• Exact Mass: 203.095
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• Density: 1.177
• Boiling Point: 350.9°C at 760 mmHg
• Flash Point: 166°C
• Refractive Index: 1.609

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives